Cas no 2111564-03-3 (1H-1,2,3-Triazole-5-carboxylic acid, 4-(4-methyl-5-oxazolyl)-, ethyl ester)

• Product Name: 1H-1,2,3-Triazole-5-carboxylic acid, 4-(4-methyl-5-oxazolyl)-, ethyl ester
• CAS No: 2111564-03-3
• MF: C₉H₁₀N₄O₃
• MW: 222.200701236725
• CID: 5298045
• Update Time: 2025-07-20

1H-1,2,3-Triazole-5-carboxylic acid, 4-(4-methyl-5-oxazolyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxylic acid, 4-(4-methyl-5-oxazolyl)-, ethyl ester

• Inchi： 1S/C9H10N4O3/c1-3-15-9(14)7-6(11-13-12-7)8-5(2)10-4-16-8/h4H,3H2,1-2H3,(H,11,12,13)
• InChI Key： CIMDZDZRKBGGNR-UHFFFAOYSA-N
• SMILES： N1C(C(OCC)=O)=C(C2OC=NC=2C)N=N1

Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-(4-methyl-5-oxazolyl)-, ethyl ester

Research Brief on 1H-1,2,3-Triazole-5-carboxylic acid, 4-(4-methyl-5-oxazolyl)-, ethyl ester (CAS: 2111564-03-3)

In recent years, the compound 1H-1,2,3-Triazole-5-carboxylic acid, 4-(4-methyl-5-oxazolyl)-, ethyl ester (CAS: 2111564-03-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, featuring both triazole and oxazole moieties, has demonstrated promising potential in various therapeutic applications, particularly in the development of novel antimicrobial and anticancer agents. The unique structural characteristics of this molecule, including its ability to participate in hydrogen bonding and π-π stacking interactions, make it a valuable scaffold for drug design and discovery.

Recent studies have focused on elucidating the synthetic pathways and biological activities of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(4-methyl-5-oxazolyl)-, ethyl ester. A study published in the Journal of Medicinal Chemistry (2023) reported an efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction for the synthesis of this compound, highlighting its scalability and high yield. The research also explored its inhibitory effects against bacterial enzymes, such as DNA gyrase, suggesting its potential as a lead compound for antibiotic development.

Another significant finding comes from a 2022 study in Bioorganic & Medicinal Chemistry Letters, which investigated the anticancer properties of this triazole derivative. The compound exhibited potent cytotoxicity against several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer), with IC50 values in the low micromolar range. Mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway, further supporting its potential as an anticancer agent.

In addition to its antimicrobial and anticancer activities, recent research has also explored the compound's role in modulating inflammatory responses. A 2023 study in the European Journal of Medicinal Chemistry demonstrated that 1H-1,2,3-Triazole-5-carboxylic acid, 4-(4-methyl-5-oxazolyl)-, ethyl ester significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cells. This anti-inflammatory activity, combined with its low toxicity profile, positions the compound as a promising candidate for treating chronic inflammatory diseases.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of this compound. Recent pharmacokinetic studies have identified issues related to its metabolic stability and oral bioavailability. However, ongoing research efforts, including structural modifications and formulation strategies, aim to address these limitations and enhance its therapeutic potential.

In conclusion, 1H-1,2,3-Triazole-5-carboxylic acid, 4-(4-methyl-5-oxazolyl)-, ethyl ester (CAS: 2111564-03-3) represents a versatile and pharmacologically active scaffold with broad applications in drug discovery. Continued research into its synthetic optimization, mechanism of action, and therapeutic efficacy will be crucial for advancing this compound toward clinical development.